Cas no 2731010-56-1 (tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate)

• Product Name: tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate
• CAS No: 2731010-56-1
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• MDL: MFCD34562015
• CID: 5615429
• PubChem ID: 165587084
• Update Time: 2025-11-01

tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• 2731010-56-1
• EN300-33038636
• tert-butyl 2-[(2-bromopyridin-3-yl)oxy]acetate
• tert-Butyl 2-((2-bromopyridin-3-yl)oxy)acetate
• tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate

• MDL： MFCD34562015
• Inchi： 1S/C11H14BrNO3/c1-11(2,3)16-9(14)7-15-8-5-4-6-13-10(8)12/h4-6H,7H2,1-3H3
• InChI Key： SWEQONVTINJFHI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4Ų

Additional information on tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate

Recent Advances in the Application of tert-Butyl 2-(2-Bromopyridin-3-yl)oxyacetate (CAS: 2731010-56-1) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate (CAS: 2731010-56-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its role as a key intermediate in the synthesis of biologically active molecules and its potential therapeutic applications.

Recent studies have demonstrated that tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate serves as a crucial building block in the synthesis of pyridine-based scaffolds, which are widely utilized in the development of kinase inhibitors and other small-molecule therapeutics. The bromopyridine moiety in this compound allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the rapid assembly of diverse molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate as a starting material for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, suggesting its potential utility in treating B-cell malignancies and autoimmune diseases.

Another significant application of this compound was reported in a recent ACS Medicinal Chemistry Letters article, where it was used to develop a series of PDE4 inhibitors for inflammatory diseases. The researchers highlighted the compound's role in facilitating the introduction of various pharmacophores, leading to improved selectivity and pharmacokinetic properties of the final drug candidates.

From a synthetic chemistry perspective, tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate has proven valuable in palladium-catalyzed reactions. A 2024 Nature Communications paper detailed its use in a novel one-pot sequential cross-coupling strategy, enabling the efficient construction of complex heterocyclic systems with potential applications in CNS drug discovery.

Ongoing research continues to explore the therapeutic potential of derivatives of this compound. Current investigations include its application in PROTAC (proteolysis targeting chimera) development, where its structural features are being leveraged to create bifunctional molecules capable of targeted protein degradation. Preliminary results from these studies show promise in overcoming drug resistance in cancer therapy.

In conclusion, tert-butyl 2-(2-bromopyridin-3-yl)oxyacetate (CAS: 2731010-56-1) represents a versatile and valuable intermediate in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new possibilities for this compound in addressing unmet medical needs. The compound's synthetic accessibility and potential for structural diversification make it a focal point in current medicinal chemistry efforts.